Cas no 340141-97-1 (2-methoxy-N1,N1-dimethylbenzene-1,4-diamine)

• Product Name: 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine
• CAS No: 340141-97-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 3944005
• PubChem ID: 12016885
• Update Time: 2025-06-08

2-methoxy-N1,N1-dimethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, 2-methoxy-N1,N1-dimethyl-
• 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine
• GFDZRCXMNOLATO-UHFFFAOYSA-N
• DTXSID101260385
• 2-Methoxy-N1,N1-dimethyl-1,4-benzenediamine
• EN300-1244342
• AKOS005147695
• SCHEMBL224141
• 340141-97-1
• starbld0026050
• 2-methoxy-N~1~,N~1~-dimethylbenzene-1,4-diamine
• 2-methoxy-1-N,1-N-dimethylbenzene-1,4-diamine
• 4-Dimethylamino-3-methoxyaniline

• Inchi： 1S/C9H14N2O/c1-11(2)8-5-4-7(10)6-9(8)12-3/h4-6H,10H2,1-3H3
• InChI Key： GFDZRCXMNOLATO-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=C(N)C=C1OC

Computed Properties

• Exact Mass: 166.110613074Da
• Monoisotopic Mass: 166.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine

Introduction to 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 340141-97-1)

2-methoxy-N1,N1-dimethylbenzene-1,4-diamine, identified by its Chemical Abstracts Service (CAS) number 340141-97-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This diamine derivative features a benzene ring substituted with a methoxy group and two N-methyl groups at the 1 and 4 positions, making it a structurally unique molecule with potential applications in medicinal chemistry and material science.

The molecular structure of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine contributes to its reactivity and functionality, which are critical for its role in various chemical syntheses. The presence of both electron-donating (methoxy) and electron-withdrawing (amino) groups on the aromatic ring creates a balance that allows for diverse chemical transformations. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in diamine derivatives due to their versatility in drug design. The structural motif of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine aligns well with the requirements for molecules that can interact with biological targets such as enzymes and receptors. Its ability to serve as a building block for more intricate structures has been explored in several cutting-edge research projects aimed at addressing unmet medical needs.

One of the most promising areas of research involving 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The unique structural features of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine make it an attractive candidate for such endeavors.

Additionally, the compound has shown promise in materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such applications could have far-reaching implications for industrial processes, including the synthesis of fine chemicals and polymers. The versatility of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine underscores its importance as a multifunctional compound with broad utility.

The synthesis of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that highlight the compound's synthetic utility. These methods often involve nucleophilic substitution reactions on pre-functionalized benzene derivatives, followed by selective methylation and demethylation steps to achieve the desired structure. The optimization of these synthetic pathways is crucial for ensuring high yields and purity, which are essential for subsequent applications.

In academic research, 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine has been used as a reference compound in studies examining the effects of structural modifications on biological activity. By comparing its properties with those of related compounds, scientists can gain insights into the relationship between molecular structure and function. These studies contribute to the broader understanding of how small changes in chemical architecture can significantly impact a molecule's behavior within biological systems.

The pharmacological profile of 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine is another area of active investigation. Preclinical studies have explored its potential as an intermediate in the synthesis of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a compelling candidate for further development. While additional research is needed to fully elucidate its therapeutic potential, preliminary findings suggest that it may have applications in treating conditions such as depression and anxiety.

From a commercial perspective, the demand for high-quality intermediates like 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine is expected to grow as pharmaceutical companies continue to invest in innovative drug discovery programs. Manufacturers specializing in fine chemicals are increasingly focusing on producing these compounds with high purity and consistency to meet the needs of researchers worldwide. The reliability and scalability of synthesis methods are critical factors that influence their adoption in industrial settings.

The environmental impact of producing 2-methoxy-N1,N1-dimethylbenzene-1,4-diamine is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the production of valuable compounds like this one is both efficient and environmentally responsible.

In conclusion,2-methoxy-N1,N1-dimethylbenzene-1,4-diamine (CAS No. 340141-97-1) is a versatile compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable tool for researchers working on drug development、materials science，and catalysis。As our understanding of its properties continues to expand，so too will its applications，contributing to advancements that benefit society as a whole。